Cas no 2228982-42-9 (1,1-difluoro-3-(1H-pyrrol-3-yl)propan-2-amine)

• Product Name: 1,1-difluoro-3-(1H-pyrrol-3-yl)propan-2-amine
• CAS No: 2228982-42-9
• MF: C₇H₁₀F₂N₂
• MW: 160.164508342743
• CID: 6070000
• PubChem ID: 165632115
• Update Time: 2025-05-24

1,1-difluoro-3-(1H-pyrrol-3-yl)propan-2-amine Chemical and Physical Properties

Names and Identifiers

• 1,1-difluoro-3-(1H-pyrrol-3-yl)propan-2-amine
• EN300-1944334
• 2228982-42-9

• Inchi： 1S/C7H10F2N2/c8-7(9)6(10)3-5-1-2-11-4-5/h1-2,4,6-7,11H,3,10H2
• InChI Key： APGHKYMXFYBFFS-UHFFFAOYSA-N
• SMILES： FC(C(CC1C=CNC=1)N)F

Computed Properties

• Exact Mass: 160.08120465g/mol
• Monoisotopic Mass: 160.08120465g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 119
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 41.8Ų

Additional information on 1,1-difluoro-3-(1H-pyrrol-3-yl)propan-2-amine

Introduction to 1,1-difluoro-3-(1H-pyrrol-3-yl)propan-2-amine (CAS No: 2228982-42-9)

1,1-difluoro-3-(1H-pyrrol-3-yl)propan-2-amine, identified by the CAS number 2228982-42-9, is a fluorinated amine derivative featuring a pyrrole moiety. This compound has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural properties and potential biological activities. The presence of both fluorine and nitrogen heterocycles makes it an intriguing candidate for further investigation, particularly in the development of novel therapeutic agents.

The structural framework of 1,1-difluoro-3-(1H-pyrrol-3-yl)propan-2-amine consists of a three-carbon chain with fluorine substituents at the 1-position and an amine group at the 2-position. The pyrrole ring is attached at the 3-position, introducing a nitrogen-containing aromatic system that can influence both electronic and steric properties. This combination of functional groups suggests potential applications in medicinal chemistry, including the design of enzyme inhibitors, receptor ligands, and other bioactive molecules.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the interactions of this compound with biological targets more efficiently. The fluorine atoms in 1,1-difluoro-3-(1H-pyrrol-3-yl)propan-2-amine can enhance metabolic stability and binding affinity, making it a valuable scaffold for drug discovery. Additionally, the pyrrole moiety is known to be present in many bioactive natural products and pharmaceuticals, further highlighting its significance in medicinal chemistry.

In the context of current research, 1,1-difluoro-3-(1H-pyrrol-3-yl)propan-2-amine has been studied for its potential role in modulating various biological pathways. For instance, its structural similarity to known pharmacophores has led to investigations into its effects on enzyme inhibition. Preliminary studies suggest that this compound may exhibit inhibitory activity against certain proteases and kinases, which are implicated in inflammatory diseases and cancer. The precise mechanism of action remains under investigation but preliminary findings are promising.

The synthesis of 1,1-difluoro-3-(1H-pyrrol-3-yl)propan-2-amine presents unique challenges due to the sensitivity of fluorinated intermediates. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and fluorination techniques, have been employed to achieve high yields and purity. These synthetic strategies not only enhance the accessibility of the compound but also provide insights into scalable production methods for similar derivatives.

From a pharmacological perspective, the amine group in 1,1-difluoro-3-(1H-pyrrol-3-yl)propan-2-amine offers opportunities for further derivatization. By introducing additional functional groups or modifications, researchers can fine-tune the pharmacokinetic and pharmacodynamic properties of this compound. This flexibility makes it a versatile building block for exploring new therapeutic avenues.

The role of fluorine in medicinal chemistry cannot be overstated. Fluorinated compounds often exhibit improved pharmacological profiles compared to their non-fluorinated counterparts due to enhanced lipophilicity, metabolic stability, and binding affinity. The incorporation of fluorine into 1,1-difluoro-3-(1H-pyrrol-3-y l)propan -2 -amine aligns with these principles and underscores its potential as a lead compound or intermediate in drug development.

Recent publications have highlighted the importance of nitrogen heterocycles in drug design. The pyrrole ring in 1,1-difluoro -3-( 1 H -pyrrol -3 -yl ) propan -2 -amine contributes to its electronic properties and can influence interactions with biological targets. This feature has been exploited in designing molecules with specific binding affinities for receptors involved in neurological disorders and infectious diseases.

The future prospects for 1 , 1 -difluoro -3 -( 1 H -pyrrol -3 -yl ) propan -2 -amine are promising , with ongoing research aimed at elucidating its biological activity and optimizing its pharmacological properties . Collaborative efforts between synthetic chemists , biochemists , and pharmacologists are essential to fully realize its potential as a therapeutic agent . As computational tools continue to advance , virtual screening methods will play an increasingly important role in identifying new derivatives with improved efficacy and selectivity .

In conclusion , 1 , 1 -difluoro -3 -( 1 H -pyrrol -3 -yl ) propan -2 -amine ( CAS No : 2228982 -42 -9 ) represents an exciting opportunity for innovation in pharmaceutical chemistry . Its unique structural features , combined with recent advancements in synthetic methodologies and computational biology , position it as a compelling candidate for further exploration . As research progresses , this compound is likely to contribute significantly to the development of novel therapeutics targeting various diseases .